N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H21N3OS/c21-17(10-14-2-1-9-22-14)18-7-8-20-16(13-5-6-13)11-15(19-20)12-3-4-12/h1-2,9,11-13H,3-8,10H2,(H,18,21)
• InChI Key: KANVCCYTBQKEQR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)CC3=CC=CS3)C4CC4
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the pyrazole family, which is known for its diverse biological activities. In

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Coordination Complexes and Hydrogen Bonding

Research has shown that pyrazole-acetamide derivatives can be synthesized and characterized to form coordination complexes with metals such as Co(II) and Cu(II). These complexes exhibit unique structural properties due to hydrogen bonding, leading to diverse supramolecular architectures. The antioxidant activities of these ligands and complexes were determined, showing significant activity, which could have implications for developing antioxidant therapies or materials (Chkirate et al., 2019).

Synthesis and Biological Evaluation of Heterocyclic Compounds

Antitumor Evaluation

The synthesis of heterocyclic compounds from acetamide derivatives has demonstrated antitumor activities. Specifically, compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide showed high inhibitory effects on various human cancer cell lines. This highlights the potential for designing novel antitumor agents based on such chemical structures (Shams et al., 2010).

Insecticidal Assessment

Compounds incorporating a thiadiazole moiety, synthesized from related acetamide precursors, have been assessed for insecticidal properties against pests like the cotton leafworm. Such studies underline the potential agricultural applications of these chemicals in pest management strategies (Fadda et al., 2017).

Chemoselective Synthesis and Mechanism Study

Chemoselective Acetylation

Research involving the chemoselective acetylation of amino groups to produce compounds like N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, showcases the importance of such chemical compounds in the synthesis of pharmaceuticals. Understanding the optimization of reaction conditions and mechanisms can aid in the development of more efficient drug synthesis processes (Magadum & Yadav, 2018).